![molecular formula C17H24Cl2N2O2 B3125656 tert-Butyl 1-(3,4-dichlorobenzyl)-4-piperidinylcarbamate CAS No. 328083-79-0](/img/structure/B3125656.png)
tert-Butyl 1-(3,4-dichlorobenzyl)-4-piperidinylcarbamate
Overview
Description
Scientific Research Applications
- MFCD09028521 exhibits promising antimicrobial properties. Researchers have investigated its efficacy against bacteria, fungi, and other pathogens. Its mechanism of action involves disrupting cell membranes or inhibiting essential enzymes, making it a potential candidate for novel antimicrobial agents .
- Studies suggest that MFCD09028521 may have neuroprotective properties. It could potentially mitigate oxidative stress, reduce inflammation, and enhance neuronal survival. Researchers explore its application in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- The compound’s structure indicates anti-inflammatory potential. It may modulate immune responses by affecting cytokines and inflammatory pathways. Investigations focus on its use in conditions such as arthritis, inflammatory bowel disease, and asthma .
- MFCD09028521 has been evaluated for its analgesic effects. Researchers investigate its ability to alleviate pain through central or peripheral mechanisms. It could serve as an alternative to existing pain management strategies .
- Preliminary studies suggest that MFCD09028521 might inhibit cancer cell growth. Researchers explore its impact on various cancer types, including breast, lung, and colon cancers. Further investigations aim to elucidate its molecular targets and optimize its efficacy .
- The compound’s lipophilic nature makes it suitable for drug delivery systems. Researchers have incorporated it into nanoparticles, micelles, or liposomes to enhance drug solubility and targeted delivery. These systems improve bioavailability and reduce side effects .
Antimicrobial Activity
Neuroprotective Effects
Anti-Inflammatory Potential
Analgesic Properties
Cancer Research
Drug Delivery Systems
properties
IUPAC Name |
tert-butyl N-[1-[(3,4-dichlorophenyl)methyl]piperidin-4-yl]carbamate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24Cl2N2O2/c1-17(2,3)23-16(22)20-13-6-8-21(9-7-13)11-12-4-5-14(18)15(19)10-12/h4-5,10,13H,6-9,11H2,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZURFUQMFTUBTG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(CC1)CC2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 1-(3,4-dichlorobenzyl)-4-piperidinylcarbamate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.